Cas no 113100-65-5 (5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 113100-65-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD20658285
• CID: 2949397
• PubChem ID: 14329432
• Update Time: 2025-07-23

5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-methoxy-1-methyl-
• SCHEMBL8307379
• KSQUPSFMOIOYDF-UHFFFAOYSA-N
• AKOS022905544
• DB-139927
• EN300-227310
• 5-Methoxy-1-methyl-1H-pyrazole-4-carboxylicacid
• 113100-65-5
• C77453
• MFCD20658285
• Z1262555797
• 5-methoxy-1-methylpyrazole-4-carboxylic acid
• CS-0139461
• 1-methyl-5-methoxypyrazole-4-carboxylic acid
• 831-742-0
• NEA10065

• MDL： MFCD20658285
• Inchi： 1S/C6H8N2O3/c1-8-5(11-2)4(3-7-8)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key： KSQUPSFMOIOYDF-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 113100-65-5)

5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 113100-65-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole family, which is well-documented for its diverse biological activities and structural versatility. The presence of both methoxy and methyl substituents on the pyrazole ring enhances its chemical reactivity and functional potential, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid consists of a six-membered aromatic ring containing two nitrogen atoms, with substituents that modulate its pharmacokinetic and pharmacodynamic properties. The carboxylic acid group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This compound has been extensively studied for its potential applications in the treatment of various diseases, including inflammatory disorders, infectious diseases, and metabolic conditions.

In recent years, the interest in 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid has been further fueled by advancements in computational chemistry and high-throughput screening techniques. These methodologies have allowed researchers to rapidly evaluate the compound's interactions with biological targets, such as enzymes and receptors, thereby accelerating the discovery of novel therapeutic agents. The pyrazole core is particularly attractive due to its ability to mimic natural products and exhibit broad-spectrum activity against multiple pathogens.

One of the most compelling aspects of 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer metabolism, such as pyruvate kinase M2 (PKM2). Studies have demonstrated that derivatives of this scaffold can disrupt tumor cell proliferation by modulating metabolic pathways critical for cancer growth. This finding underscores the importance of 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid in oncology research.

Additionally, the compound has shown promise in combating antibiotic-resistant bacteria. The rise of multidrug-resistant pathogens necessitates the development of new antimicrobial agents, and 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid derivatives have emerged as candidates with unique mechanisms of action. By interfering with bacterial cell wall synthesis or DNA replication, these derivatives offer a potential solution to the growing threat posed by resistant strains. Such applications highlight the versatility of this chemical entity in addressing unmet medical needs.

The synthesis of 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques ensure that researchers obtain high-quality starting materials for further derivatization and biological evaluation. The efficiency of these synthetic routes is crucial for scaling up production and facilitating preclinical studies.

In conclusion, 5-methoxy-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 113100-65-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad biological activity make it an indispensable tool for drug discovery. As research continues to uncover new therapeutic applications, this compound will undoubtedly play a pivotal role in developing next-generation treatments for human diseases. The ongoing exploration of its derivatives promises to yield innovative solutions to some of the most pressing challenges in medicine today.